Cas no 84876-00-6 (11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy-)

• Product Name: 11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy-
• CAS No: 84876-00-6
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 989721
• Update Time: 2023-08-03

11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• delta(1)-11-oxa-11-deoxycortisol
• 11-Odoc
• 11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy-

• Inchi： 1S/C20H26O5/c1-18-7-5-13(22)9-12(18)3-4-14-15-6-8-20(24,16(23)10-21)19(15,2)11-25-17(14)18/h5,7,9,14-15,17,21,24H,3-4,6,8,10-11H2,1-2H3/t14-,15-,17-,18-,19-,20-/m0/s1
• InChI Key： XKTYTTFSGKVSTC-MWTXUKJESA-N
• SMILES： O1C[C@]2(C)[C@@](C(CO)=O)(CC[C@H]2[C@@H]2CCC3=CC(C=C[C@]3(C)[C@@H]12)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 694
• Topological Polar Surface Area: 83.8